1611526-73-8 Price
This page is the exclusive Price page for 1611526-73-8.
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
Hydron;1-(2-oxidonaphthalen-1-yl)naphthalen-2-olate;1,1,3,3-tetramethylguanidine;yttrium(3+)
C65H50N3O6Y
1058.01487016678
4727473
Hydron;1-(2-oxidonaphthalen-1-yl)naphthalen-2-olate;1,1,3,3-tetramethylguanidine;yttrium(3+) Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 39-5850-250mg | jiu ding | 250mg | 755CNY | 08 May. 2021 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 39-5850-1g | jiu ding | 1g | 2265CNY | 08 May. 2021 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 39-5850-250mg | jiu ding | 250mg | 755.0CNY | 12 Jul. 2021 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 39-5850-1g | jiu ding | 1g | 2265.0CNY | 12 Jul. 2021 | ||
| A2B Chem LLC | AY14646-250mg | a2bchem | 95% | 250mg | $95.00 | 20 Apr. 2024 | |
| A2B Chem LLC | AY14646-1g | a2bchem | 95% | 1g | $214.00 | 20 Apr. 2024 | |
| 1PlusChem | 1P01FRRQ-250mg | 1pchem | 250mg | $90.00 | 20 Jun. 2024 | ||
| 1PlusChem | 1P01FRRQ-1g | 1pchem | 1g | $226.00 | 20 Jun. 2024 |
Recommended suppliers
SunaTech Inc.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Henan Dongyan Pharmaceutical Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
烟台朗裕新材料科技有限公司
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises